5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 5-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C10H17N3/c1-10(2,3)8-4-5-11-9-12-6-7-13(8)9/h6-8H,4-5H2,1-3H3,(H,11,12)
• InChI Key: MMOFEAFYBNZEFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCNC2=NC=CN12

Description

5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a bicyclic heterocyclic compound featuring an imidazo[1,2-a]pyrimidine core substituted with a tert-butyl group at the 5-position. The tert-butyl group is a common bioisostere used to enhance metabolic stability and modulate steric effects in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the condensation of 2-aminopyrimidine with tert-butyl isocyanide in the presence of a base, followed by cyclization to form the imidazo[1,2-a]pyrimidine core .

Industrial Production Methods: large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, often using halogenated derivatives as intermediates.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated derivatives, nucleophiles like amines or thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the pyrimidine ring .

Scientific Research Applications

Chemistry: In chemistry, 5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate .

Biology: In biological research, this compound is studied for its potential as a bioactive molecule. It has shown promise in preliminary studies for its antimicrobial and anticancer properties .

Medicine: In medicinal chemistry, 5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine derivatives are explored for their potential as therapeutic agents. They are investigated for their ability to interact with specific biological targets, such as enzymes or receptors .

Industry: In the industrial sector, this compound can be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of 5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or bind to receptors, thereby modulating biological pathways. The exact mechanism depends on the specific derivative and its intended application .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The imidazo[1,2-a]pyrimidine scaffold allows for diverse substitutions, significantly altering physicochemical and biological properties. Key analogs include:

2-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1526813-78-4)

• Molecular Formula : C₁₀H₁₇N₃
• Molecular Weight : 179.26 g/mol
• Key Differences: The tert-butyl group at the 2-position (vs.

7-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1696760-25-4)

• Molecular Formula : C₁₀H₁₇N₃
• Molecular Weight : 179.26 g/mol
• Key Differences : Substitution at the 7-position may disrupt hydrogen-bonding interactions critical for enzyme inhibition, as seen in triazolopyrimidine-based PfDHODH inhibitors .

5-Ethyl-2,6-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1427380-55-9)

• Molecular Formula : C₁₀H₁₉N₃
• Molecular Weight : 181.28 g/mol

2-Phenyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine Hydrochloride (CAS: 1803571-96-1)

• Molecular Formula : C₁₂H₁₄ClN₃
• Molecular Weight : 247.72 g/mol
• Key Differences : The aromatic phenyl group introduces π-π stacking capabilities, which could enhance binding to hydrophobic pockets in therapeutic targets like kinase enzymes .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)	Key Pharmacokinetic Traits
5-tert-Butyl analog (hypothetical)	~179.26	~2.1	<0.1 (aqueous)	High metabolic stability due to tert-butyl
2-tert-Butyl analog	179.26	1.8	0.15	Moderate CYP450 inhibition risk
7-tert-Butyl analog	179.26	2.0	0.12	Reduced hepatic clearance
5-Ethyl-2,6-dimethyl analog	181.28	2.3	0.20	Enhanced BBB penetration
2-Phenyl hydrochloride	247.72	2.5	0.08	High plasma protein binding

Biological Activity

5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its antimicrobial and anticancer properties. Research findings, case studies, and data tables will be presented to illustrate its potential applications in medicine.

Chemical Structure and Properties

The chemical structure of 5-tert-Butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can be represented as follows:

• Molecular Formula : C10H17N3
• Molecular Weight : 179.26 g/mol
• CAS Number : 1696760-25-4

Antimicrobial Properties

Research indicates that 5-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains. For instance:

• Study Findings : A series of imidazo[1,2-a]pyrimidines were tested against a panel of microorganisms. The results showed that compounds with similar structures displayed significant antibacterial activity .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies suggest that it may inhibit the proliferation of cancer cells through various mechanisms:

• Mechanism of Action : The compound appears to interact with specific molecular targets involved in cell cycle regulation and apoptosis . It may inhibit key enzymes or receptors that facilitate tumor growth.

Case Studies

• Antimicrobial Efficacy : In a study involving the synthesis and evaluation of various imidazo[1,2-a]pyrimidines, 5-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine was found to exhibit significant activity against both Gram-positive and Gram-negative bacteria .
• Anticancer Activity : Another study reported that this compound could induce apoptosis in cancer cell lines by modulating signaling pathways related to cell survival .

Data Table: Biological Activity Summary

Biological Activity	Test Organisms/Cell Lines	Observed Effect
Antimicrobial	E. coli, S. aureus	Significant inhibition of growth
Anticancer	HeLa (cervical cancer)	Induction of apoptosis observed

The precise mechanism through which 5-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exerts its biological effects involves:

• Enzyme Inhibition : It may inhibit enzymes critical for DNA replication and repair.
• Receptor Interaction : The compound could interact with specific receptors involved in cell signaling pathways that regulate proliferation and apoptosis .